Cas no 651027-09-7 (Benzoic acid, 6-bromo-2,4-difluoro-3-(triethylsilyl)-)

• Product Name: Benzoic acid, 6-bromo-2,4-difluoro-3-(triethylsilyl)-
• CAS No: 651027-09-7
• MF: C₁₃H₁₇BrF₂O₂Si
• MW: 351.259191274643
• CID: 407706
• PubChem ID: 11268159
• Update Time: 2025-04-19

Benzoic acid, 6-bromo-2,4-difluoro-3-(triethylsilyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 6-bromo-2,4-difluoro-3-(triethylsilyl)-
• 6-bromo-2,4-difluoro-3-triethylsilylbenzoic acid
• 651027-09-7
• DTXSID00460701

• Inchi： 1S/C13H17BrF2O2Si/c1-4-19(5-2,6-3)12-9(15)7-8(14)10(11(12)16)13(17)18/h7H,4-6H2,1-3H3,(H,17,18)
• InChI Key： QDAWZNZYEMONKJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1C(=O)O)F)[Si](CC)(CC)CC)F

Computed Properties

• Exact Mass: 350.01491
• Monoisotopic Mass: 350.01493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3